Cas no 355-43-1 (Perfluorohexyl iodide)

• Product Name: Perfluorohexyl iodide
• CAS No: 355-43-1
• MF: C₆F₁₃I
• MW: 445.947919845581
• MDL: MFCD00001063
• CID: 37032
• PubChem ID: 67733
• Update Time: 2025-05-24

Perfluorohexyl iodide Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-6-iodohexane
• Tridecafluorohexyl Iodide
• 1,?1,?1,?2,?2,?3,?3,?4,?4,?5,?5,?6,?6-?tridecafluoro-?6-?iodoHexane
• Perfluoro-1-iodohexane
• Perfluorohexyl Iodide
• Perfluoro-n-hexyl iodide
• 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-1-iodohexane
• 1-Iodoperfluorohexane
• 1-iodo-tridecafluoro-hexane
• 1-Iodotridecafluorohexane
• Tridecafluoro-1-iodohexane
• C6F13I
• Hexane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-6-iodo-
• BULLJMKUVKYZDJ-UHFFFAOYSA-N
• A2A17JUG4R
• AK117865
• Hexane, tridecafluoroiodo-
• tridecafluoro-1-iodo-hexane
• tridecafluoro-n-hex
• CS-W001921
• tridecafluoro-n-hexyl iodide
• W-109530
• MFCD00001063
• perfluorohexyliodide
• FT-0607972
• EINECS 206-586-6
• T1098
• AKOS005063450
• UNII-A2A17JUG4R
• AS-15241
• Perfluorohexyl iodide, 99%
• EN300-96405
• PERFLUOROIODOHEXANE
• SCHEMBL248899
• Q27273531
• FD2060
• 355-43-1
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-6-iodohexane #
• DTXSID7047566
• NS00011171
• SY032232
• DB-048831
• Perfluorohexyl iodide

• MDL： MFCD00001063
• Inchi： 1S/C6F13I/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20
• InChI Key： BULLJMKUVKYZDJ-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• BRN： 1802118

Computed Properties

• Exact Mass: 445.88400
• Monoisotopic Mass: 445.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 2.063 g/mL at 25 °C(lit.)
• Melting Point: -45 ºC
• Boiling Point: 117°C(lit.)
• Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
• Refractive Index: n20/D 1.329(lit.)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 5.11770
• Sensitiveness: Light Sensitive
• Solubility: Not available

Perfluorohexyl iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• TSCA：T
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)

Related Categories

• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on Perfluorohexyl iodide

Perfluorohexyl Iodide (CAS No. 355-43-1): A Comprehensive Overview

Perfluorohexyl iodide, also known by its CAS registry number 355-43-1, is a highly fluorinated organic compound that has garnered significant attention in various scientific and industrial fields. This compound, with the chemical formula C6F13I, is a member of the perfluoroalkyl iodides family, which are widely used as intermediates in the synthesis of advanced materials and pharmaceuticals. The unique properties of perfluorohexyl iodide, including its high thermal stability, chemical inertness, and excellent solubility characteristics, make it a valuable compound in modern chemistry.

Recent advancements in materials science have highlighted the potential of perfluorohexyl iodide as a precursor for the synthesis of perfluoropolymers and surfactants. These materials are critical in applications ranging from aerospace engineering to biomedical devices due to their exceptional resistance to harsh environmental conditions. For instance, studies published in 2023 have demonstrated the use of perfluorohexyl iodide in the development of next-generation self-cleaning coatings that exhibit superior durability and anti-fouling properties.

In addition to its role in materials science, perfluorohexyl iodide has found significant utility in analytical chemistry as a reagent for ion chromatography and mass spectrometry. Its ability to act as a volatile matrix modifier has enhanced the sensitivity and accuracy of these analytical techniques, particularly in the analysis of trace elements and organic compounds. Researchers have also explored its application in drug delivery systems, where it serves as a key component in the synthesis of biocompatible nanoparticles.

The synthesis of perfluorohexyl iodide typically involves electrophilic fluorination reactions or nucleophilic substitution processes. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For example, the use of transition metal catalysts has significantly reduced reaction times and minimized byproduct formation, making large-scale production more feasible.

Beyond its industrial applications, perfluorohexyl iodide has also been studied for its potential in green chemistry initiatives. Its high stability under extreme conditions makes it an ideal candidate for replacing traditional hazardous chemicals in various industrial processes. Ongoing research is focused on optimizing its use in sustainable manufacturing practices to reduce environmental impact while maintaining high performance standards.

In conclusion, perfluorohexyl iodide (CAS No. 355-43-1) stands as a testament to the ingenuity of modern chemistry, offering versatile solutions across multiple disciplines. As scientific research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in shaping future technologies and industries.